4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI)

• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: N,N-dimethyl-2-oxido-5,6-dihydro-4H-oxazin-2-ium-5-amine
• InChI: InChI=1S/C6H12N2O2/c1-7(2)6-3-4-8(9)10-5-6/h4,6H,3,5H2,1-2H3
• InChI Key: KBWHQJZEHFFZDW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CC=[N+](OC1)[O-]

Description

4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) is a heterocyclic organic compound with the molecular formula C6H12N2O2. It is characterized by a six-membered ring containing nitrogen and oxygen atoms.

Preparation Methods

The synthesis of 4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) typically involves the reaction of six-membered cyclic nitrates with aromatic hydrocarbons. One method involves the deoxygenative C-H arylation of 5,6-dihydro-4H-1,2-oxazin-N-oxide with aromatic precursors, resulting in the formation of 3-(2-hydroxyaryl)-substituted 1,2-oxazines . This process involves a 1,3-dipolar cycloaddition reaction between the nitrate and the aromatic compound, followed by the cleavage of the N-O bond under basic (CsF) or acidic (TFA) conditions .

Chemical Reactions Analysis

4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxides.

Reduction: It can be reduced to form amines and other derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various acids and bases

Scientific Research Applications

4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other heterocyclic compounds and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: The compound is used in the production of various materials, including dyes and fluorescent materials.

Mechanism of Action

The mechanism of action of 4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) involves its interaction with molecular targets and pathways. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. It can form covalent bonds with other molecules, leading to the formation of new compounds. The specific molecular targets and pathways involved depend on the particular application and reaction conditions .

Comparison with Similar Compounds

4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) can be compared with other similar compounds, such as:

1,3-Oxazines: These compounds also contain a six-membered ring with nitrogen and oxygen atoms but differ in their substitution patterns and reactivity.

Imidazoles: These compounds have a five-membered ring with two nitrogen atoms and exhibit different chemical properties and applications.

Isoxazoles: These compounds have a five-membered ring with nitrogen and oxygen atoms and are used in various chemical and biological applications.

The uniqueness of 4H-1,2-Oxazin-5-amine,5,6-dihydro-N,N-dimethyl-,2-oxide(9CI) lies in its specific ring structure and the presence of the N,N-dimethyl group, which imparts distinct chemical properties and reactivity .